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Compound of Interest

Compound Name: Phenazine ethosulfate

Cat. No.: B076524

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and handling instructions for phenazine
ethosulfate (PES), a cationic dye and electron acceptor utilized in various biochemical assays.
Adherence to these guidelines is crucial to ensure a safe laboratory environment and prevent
potential health hazards. The toxicological properties of this compound have not been
thoroughly investigated, warranting a cautious approach in its handling and application.[1]

Hazard Identification and Classification

Phenazine ethosulfate is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[2][3][4] The primary
hazards are associated with irritation to the skin, eyes, and respiratory system.

GHS Classification:

Hazard Class Category
Skin Irritation 2
Serious Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory tract irritation)
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Signal Word: Warning[2][3][4][5]

Hazard Statements:[2][3][4][5]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
table below.[2][3][4][5][6][7]
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Code Precaution
Avoid breathing
P261
dust/fume/gas/mist/vapors/spray.[2][4][5][6]
P264 Wash skin thoroughly after handling.[4][5][6][7]
P71 Use only outdoors or in a well-ventilated area.[2]
[41[5][6]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[2][4][5][6][7]
P302 + P352 IF ON SKIN: Wash with plenty of water.[5][6]
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.[2][5][6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2][5]

[6]

Call a POISON CENTER/doctor if you feel

P312

unwell.[4]

If skin irritation occurs: Get medical
P332 + P313 _ ,

advice/attention.[4][5][6]

If eye irritation persists: Get medical
P337 + P313 i ]

advice/attention.[4]

Take off contaminated clothing and wash it
P362 + P364

before reuse.[5][6]

Store in a well-ventilated place. Keep container
P403 + P233 ,

tightly closed.[5][6]
P405 Store locked up.[2][5][6]

Dispose of contents/container in accordance
P501 with local/regional/national/international

regulations.[2][5][6]
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Physical and Chemical Properties

Understanding the physical and chemical properties of phenazine ethosulfate is fundamental
to its safe handling and storage.

Property Value

CAS Number 10510-77-7[1][2][4][5](8]

Molecular Formula C16H18N204S[1][2][4]8]

Molecular Weight 334.39 g/mol [1][2][5][8]

Appearance Orange to Dark Orange Solid/Powder[5]
Melting Point 173-175 °CJ[2]

Solubility Soluble in ethanol (50 mg/mL)

Storage Temperature -20°C[4][9]

Safe Handling and Storage Workflow

Proper handling and storage procedures are paramount to minimize exposure risk. The
following workflow diagram outlines the essential steps for safely managing phenazine
ethosulfate in a laboratory setting.
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Safe Handling and Storage Workflow for Phenazine Ethosulfate

Preparation

Review SDS

nderstand Hazards

Don PPE

roceed to Handling

Handling

Weigh in Ventilated Area

Minimize Dust

Prepare Solution

:

Conduct Experiment

ost-Experiment

Cleanup and Storage

Decontaminate Work Area

:

Dispose of Waste

roper Labeling

Store Securely
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First-Aid Decision Tree for Phenazine Ethosulfate Exposure

Exposure Event

Skin Contact

Skin Contact Eye Contact

Remove Contaminated Clothing Rinse with Water for Several Minutes Rinse Mouth with Water Inhalation
l x l Inhalation
Wash with Soap and Water Remove Contact Lenses Do Not Induce Vomiting Move to Fresh Air
Seek Medical Attention if Irritation Persists Continue Rinsing Seek Immediate Medical Attention Avrtificial Respiration if Not Breathing

T

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guidelines-for-phenazine-ethosulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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